Cas no 110661-91-1 (t-Butyl 4-Bromobutanoate)

• Product Name: t-Butyl 4-Bromobutanoate
• CAS No: 110661-91-1
• Molecular Formula: C₈H₁₅BrO₂
• Molecular Weight: 223.107502222061
• MDL: MFCD02179416
• CID: 128896
• PubChem ID: 2757253

t-Butyl 4-Bromobutanoate Properties

Names and Identifiers

• tert-Butyl 4-bromobutanoate
• T-BUTYL 4-BROMOBUTYRATE
• 4-bromobutyric acid t-butylester
• 4-Bromo-butyric acid tert-butyl ester
• Butanoic acid,4-bromo-, 1,1-dimethylethyl ester
• T-butyl-4-bromobutyrate
• tert-Butyl 4-bromobutyrate
• tert-Butyl 4-bromobutanoate, tech
• 4-Bromobutanoic acid tert-butyl ester
• t-butyl 4-bromobutanoate
• tert-butyl4-bromobutanoate
• 4-bromobutyric acid-t-butyl ester
• 4-bromobutyric acid t-butyl ester
• Butanoic acid, 4-bromo-, 1,1-dimethylethyl ester
• 4-bromobutyric acid tert-butyl ester
• t-Butyl4-bromobutyrate
• zlchem 587
• PubChem13277
• tert-Butyl-4-bromobutyrate
• tert-butyl -4-bromobutyrate
• tert-
• tert.-butyl 4-bromobutanoat
• AS-19764
• tert.-butyl 4-bromobutanoate
• SCHEMBL130424
• FT-0706083
• J-524690
• HJEZRYIJNHAIGY-UHFFFAOYSA-N
• DTXSID30911796
• B6167
• EN300-155386
• CS-W008626
• 110661-91-1
• 4-bromobutyric acid tert.-butyl ester
• B57460
• MFCD02179416
• A894866
• AKOS007930522
• FT-0602146
• SY024839
• 110611-91-1
• tert-Butyl4-bromobutanoate95%
• Butanoic acid, 4-broMo-,1,1-diMethylethyl ester
• DB-004344
• DB-060020

• MDL： MFCD02179416
• InChIKey： HJEZRYIJNHAIGY-UHFFFAOYSA-N
• Inchi： 1S/C8H15BrO2/c1-8(2,3)11-7(10)5-4-6-9/h4-6H2,1-3H3
• SMILES： BrCCCC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 222.02555
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 5
• Monoisotopic Mass: 222.026
• Heavy Atom Count: 11
• Complexity: 127
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.2
• Topological Polar Surface Area: 26.3

Experimental Properties

• LogP: 2.50320
• PSA: 26.3
• Refractive Index: 1.46
• Boiling Point: 225.9±23.0 ºC (760 Torr),
• Flash Point: 117.1±13.0 ºC,
• Solubility: Slightly soluble (1 g/l) (25 º C),
• Color/Form: Pale-yellow to Yellow-brown Liquid
• Density: 1.258±0.06 g/cm3 (20 ºC 760 Torr),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters